Cas no 1858884-88-4 (Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 1858884-88-4
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 6474941
• PubChem ID: 130172554
• Update Time: 2025-10-29

Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1858884-88-4
• EN300-5106241
• tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate
• Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C10H18N2O4/c1-9(2,3)16-8(14)12-5-4-10(15,6-12)7(11)13/h15H,4-6H2,1-3H3,(H2,11,13)
• InChI Key： GUGPMBKBCZHHJG-UHFFFAOYSA-N
• SMILES： OC1(C(N)=O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.9Ų

Additional information on Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate (CAS: 1858884-88-4): Recent Advances and Applications

Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate (CAS: 1858884-88-4) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and functional groups. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate as a precursor for the synthesis of pyrrolidine-based inhibitors targeting proteases involved in viral infections. The study demonstrated that modifications to the hydroxyl and carbamoyl groups of this compound could significantly enhance its binding affinity to viral proteases, offering a promising avenue for antiviral drug development. The compound's stability and reactivity under various conditions were also investigated, providing valuable insights for scalable synthesis.

Another significant development was reported in Organic & Biomolecular Chemistry, where the compound was utilized in the asymmetric synthesis of chiral pyrrolidine derivatives. The research team employed Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate as a building block to construct complex molecular architectures with high enantioselectivity. This approach has potential applications in the production of enantiomerically pure pharmaceuticals, addressing the growing demand for stereoselective drugs.

Furthermore, a patent application (WO2023056789) disclosed the use of this compound in the development of novel agrochemicals. The patent highlights its role as a key intermediate in the synthesis of herbicides with improved efficacy and environmental safety. The structural flexibility of Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate allows for the introduction of various substituents, enabling the fine-tuning of herbicidal activity.

In conclusion, Tert-butyl 3-carbamoyl-3-hydroxypyrrolidine-1-carboxylate (CAS: 1858884-88-4) continues to be a valuable compound in chemical and pharmaceutical research. Its applications span from antiviral drug development to agrochemical innovation, underscoring its versatility. Future research is expected to explore its potential in other therapeutic areas, such as oncology and neurology, further expanding its impact on the field of bioactive molecule design.